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Compound of Interest

Compound Name: 2,4-Dimethylthiazole

Cat. No.: B1360104

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 2,4-
Dimethylthiazole (CAS No. 541-58-2). Given the potential hazards associated with this
compound, adherence to strict safety protocols is paramount to ensure the well-being of
laboratory personnel and the integrity of research. The following procedures for personal
protective equipment (PPE), handling, storage, and disposal are based on available safety data
and best practices for managing flammable and hazardous organic compounds.

Hazard Identification and Summary

2,4-Dimethylthiazole is a flammable liquid and vapor with a pungent odor. It is classified as
harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1] All
personnel handling this chemical must be thoroughly familiar with its potential hazards.

Quantitative Data Summary
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Property Value Source
CAS Number 541-58-2 [2]
Molecular Formula C5H7NS [1][2]
Molecular Weight 113.18 g/mol [2]
Appearance Clear Liquid [1]

Odor Pungent [1]
Flash Point 49.44 °C (121.00 °F) [3]
Vapor Pressure 5.08 mmHg @ 25 °C [3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to 2,4-
Dimethylthiazole. The following recommendations are based on the known hazards of this
chemical.

PPE Selection Guide
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Recommended

PPE Category . Standard Purpose
Equipment
Chemical safety )

Eye and Face EN 166 (EU) or ANSI Protects against

) goggles and a face

Protection Hield Z87.1 (US) splashes and vapors.

shield.

Chemical-resistant
] gloves. See detailed EN 374 (EU) or ASTM ]
Hand Protection ) Prevents skin contact.
glove selection F739 (US)

guidance below.

Flame-retardant lab Protects skin and
Body Protection coat and chemical- clothing from

resistant apron. splashes.

Use in a well-

ventilated area or

chemical fume hood.

) ) If ventilation is Prevents inhalation of
Respiratory Protection
inadequate, a vapors.
NIOSH/MSHA

approved respirator is

required.

Glove Selection and Chemical Compatibility

While specific breakthrough time and permeation data for 2,4-Dimethylthiazole are not readily
available from major glove manufacturers, general guidance for handling flammable, volatile,
and skin-irritating organic compounds should be followed. It is crucial to inspect gloves for any
signs of degradation before and during use and to replace them immediately if contamination is
suspected.

Recommended Glove Materials (Based on general chemical resistance principles):
 Nitrile Rubber: Often provides good resistance to a range of chemicals.

» Neoprene: Known for its resistance to a broad spectrum of chemicals.
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» Butyl Rubber: Offers excellent resistance to many organic compounds.

Important Considerations:

e Double Gloving: Wearing two pairs of gloves can provide an additional layer of protection.
o Glove Thickness: Thicker gloves generally offer longer breakthrough times.

« Incidental vs. Extended Contact: For incidental contact (e.g., splashes), standard nitrile
gloves may be sufficient, but they should be changed immediately upon contact. For
extended contact or immersion, heavier-duty gloves made of neoprene or butyl rubber are
recommended.

o Manufacturer's Guidance: Always consult the glove manufacturer's chemical resistance
guide for the specific gloves being used, even if 2,4-Dimethylthiazole is not listed. This will
provide information on their performance against similar chemicals.

PPE Selection Workflow
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Procedure

Follow Safe Handling
& Disposal Procedures

Task: Handling 2,4-Dimethylthiazole

Risk Assessment

Assess Risk:
- Quantity
- Concentration
- Task Duration
- Potential for Splash/Aerosol

PPE Selection

Eye/Face Protection:

~

- Safety Goggles
- Face Shield (if splash risk)

Hand Protection:
- Select appropriate gloves

(Nitrile, Neoprene, or Butyl)
- Consider double gloving

Body Protection:
- Flame-Retardant Lab Coat
- Chemical-Resistant Apron

Respiratory Protection:
- Work in Fume Hood

- Respirator if ventilation is inadequate

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2,4-Dimethylthiazole.

Operational and Disposal Plans
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Safe Handling Procedures

« Ventilation: Always handle 2,4-Dimethylthiazole in a well-ventilated area, preferably within a
certified chemical fume hood.[4]

e Ignition Sources: This compound is flammable. Keep it away from open flames, hot surfaces,
and sparks. Use explosion-proof equipment.[1]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,
drink, or smoke in the laboratory.

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

o Aerosol Generation: Handle the compound in a manner that minimizes the generation of
aerosols or vapors.

Storage
o Container: Store in a tightly closed, properly labeled container.
» Location: Keep in a cool, dry, and well-ventilated area designated for flammable liquids.

e Incompatible Materials: Store away from strong oxidizing agents, acids, and acid chlorides.

[1]
Spill Management
o Evacuation: In case of a significant spill, evacuate the area immediately.
» Ventilation: Ensure the area is well-ventilated.
« Ignition Sources: Eliminate all sources of ignition.

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as sand or vermiculite. Do not use combustible materials like paper towels.

o Cleanup: Carefully collect the absorbed material and place it in a sealed, properly labeled
container for hazardous waste disposal. Decontaminate the spill area with a suitable solvent,
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followed by soap and water. All cleanup materials should be disposed of as hazardous
waste.[5][6]

Disposal Plan

e Waste Collection: Collect all waste containing 2,4-Dimethylthiazole in a dedicated, properly
labeled hazardous waste container.[5] The container should be clearly marked as
"Hazardous Waste" and include the full chemical name.

» Labeling: Ensure the waste container is labeled with the accumulation start date and the
associated hazards (e.g., "Flammable," "Toxic").[5]

e Regulatory Compliance: All waste must be handled and disposed of in accordance with local,
state, and federal regulations.[7] Consult with your institution's Environmental Health and
Safety (EHS) department for specific disposal procedures. Do not dispose of this chemical
down the drain or in the regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1360104#personal-protective-equipment-for-
handling-2-4-dimethylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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